Cas no 1361883-99-9 (2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile
• CAS No: 1361883-99-9
• MF: C₁₀H₉ClF₂N₂
• MW: 230.641668081284
• CID: 4933602
• Update Time: 2025-09-23

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile

• Inchi： 1S/C10H9ClF2N2/c1-6-8(4-11)15-5-7(2-3-14)9(6)10(12)13/h5,10H,2,4H2,1H3
• InChI Key： HNLYXOMWVZPODK-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(F)F)C(CC#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile (CAS No. 1361883-99-9)

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 1361883-99-9, belongs to the pyridine class of heterocyclic aromatic compounds. Its molecular structure incorporates several functional groups, including a chloromethyl substituent, a difluoromethyl group, and an acetonitrile moiety, which collectively contribute to its reactivity and utility in synthetic chemistry.

The chloromethyl group (–CH₂Cl) in the molecule serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through nucleophilic substitution reactions. This feature makes it particularly valuable in the development of novel pharmaceuticals, where introducing specific functional groups is often critical for achieving desired biological activity. The presence of the difluoromethyl group (–CF₂) adds another layer of complexity, as fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity in drug molecules. Recent studies have highlighted the role of difluoromethyl groups in enhancing the pharmacokinetic properties of small-molecule drugs, making this compound a promising candidate for further exploration.

On the other hand, the acetonitrile moiety (–CN) provides a polar aprotic solvent environment, which can be advantageous in certain synthetic protocols. Acetonitrile-based solvents are widely used in organic synthesis due to their ability to dissolve a broad range of organic compounds and their compatibility with various reaction conditions. The combination of these functional groups in 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile suggests potential applications in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, where the chloromethyl group can act as a coupling partner with boronic acids or other nucleophiles.

Recent advancements in medicinal chemistry have demonstrated the importance of pyridine derivatives in drug discovery. Pyridine scaffolds are ubiquitous in approved drugs due to their ability to mimic biological heterocycles and interact with biological targets effectively. For instance, compounds containing the pyridine ring have been shown to exhibit inhibitory activity against enzymes and receptors involved in various diseases, including cancer, inflammation, and neurological disorders. The structural motif of 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile aligns well with these trends, offering a scaffold that could be modified to target specific therapeutic areas.

In terms of synthetic applications, this compound can serve as an intermediate for the preparation of more complex molecules. The chloromethyl group allows for easy introduction of amine or thiol functionalities via nucleophilic addition reactions, while the difluoromethyl group can be further modified through halogen-metal exchange or metal-halogen exchange reactions. These transformations are particularly relevant in the context of modern drug discovery pipelines, where modular synthesis and late-stage functionalization are preferred strategies for optimizing lead compounds.

The acetonitrile group not only influences solubility but also provides a site for further derivatization through nucleophilic substitution or condensation reactions. For example, the nitrile group can be hydrolyzed to form carboxylic acids or converted into amides under appropriate conditions. Such transformations are essential for tailoring the physicochemical properties of drug candidates, such as solubility and metabolic stability.

From a research perspective, compounds like 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile (CAS No. 1361883-99-9) are valuable tools for exploring structure-activity relationships (SAR). By systematically modifying different functional groups within the molecule, researchers can gain insights into how specific structural features influence biological activity. This approach is particularly useful in hit-to-lead optimization programs, where small changes in molecular structure can lead to significant improvements in potency and selectivity.

The integration of computational methods into drug discovery has also made compounds like this one more accessible for virtual screening and design purposes. Molecular modeling techniques can predict how different modifications might affect binding affinity to biological targets, allowing researchers to prioritize synthetic routes based on computational predictions rather than empirical trial-and-error methods alone.

In conclusion,2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-acetonitrile (CAS No. 1361883-99-9) represents a versatile building block with potential applications across multiple domains of chemical research. Its unique combination of functional groups makes it an attractive candidate for further development in pharmaceuticals and agrochemicals alike. As research continues to uncover new synthetic strategies and applications for heterocyclic compounds, this molecule is likely to play an increasingly important role in future chemical innovation.